Cas no 318-49-0 (1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-)
1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- is a fluorinated derivative of phthalimide, characterized by the presence of a 4-fluorobenzyl substituent at the 2-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules or functional materials. The incorporation of a fluorine atom enhances its electronic properties, potentially improving binding affinity or metabolic stability in derived compounds. Its rigid isoindole-1,3-dione core offers structural stability, while the fluorophenyl moiety provides opportunities for further derivatization. The compound is typically employed in research settings for the development of novel heterocyclic systems or as a building block in medicinal chemistry.
318-49-0 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-
CAS No:318-49-0
MF:C15H10FNO2
MW:255.243807315826
CID:1448842
PubChem ID:2774444
Update Time:2025-10-09
1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-
- N-(4-fluorobenzyl)phthalimide
- 2-(4-Fluorobenzyl)-isoindole-1,3-dione
- 2-[(4-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
- CHEMBL3408774
- 318-49-0
- 2-(4-fluorobenzyl)-1H-isoindole-1,3(2H)-dione
- 2-(4-Fluorobenzyl)isoindoline-1,3-dione
- Z18271726
- EN300-7292950
- STK091944
- WBYPZQIEVABAGS-UHFFFAOYSA-N
- AKOS001359461
- 2-[(4-fluorophenyl)methyl]isoindole-1,3-dione
- SCHEMBL2644044
- CS-0270608
- BDBM50070493
- CCG-349944
-
- Inchi: 1S/C15H10FNO2/c16-11-7-5-10(6-8-11)9-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9H2
- InChI Key: WBYPZQIEVABAGS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 255.0696
- Monoisotopic Mass: 255.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7292950-0.05g |
2-[(4-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione |
318-49-0 | 0.05g |
$148.0 | 2023-05-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341278-25mg |
2-(4-Fluorobenzyl)isoindoline-1,3-dione |
318-49-0 | 98% | 25mg |
¥2626.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341278-50mg |
2-(4-Fluorobenzyl)isoindoline-1,3-dione |
318-49-0 | 98% | 50mg |
¥4525.00 | 2024-08-02 |
1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
318-49-0 (1H-Isoindole-1,3(2H)-dione, 2-[(4-fluorophenyl)methyl]-) Related Products
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